Cas no 2649056-80-2 (1-(2-isocyanatoethyl)-2-methoxynaphthalene)

• Product Name: 1-(2-isocyanatoethyl)-2-methoxynaphthalene
• CAS No: 2649056-80-2
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 5932064
• PubChem ID: 165696535
• Update Time: 2025-05-21

1-(2-isocyanatoethyl)-2-methoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-(2-isocyanatoethyl)-2-methoxynaphthalene
• EN300-1735309
• 2649056-80-2

• Inchi： 1S/C14H13NO2/c1-17-14-7-6-11-4-2-3-5-12(11)13(14)8-9-15-10-16/h2-7H,8-9H2,1H3
• InChI Key： HBOXCFSQQKFLRD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=CC=CC2=C1CCN=C=O

Computed Properties

• Exact Mass: 227.094628657g/mol
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(2-isocyanatoethyl)-2-methoxynaphthalene

Introduction to 1-(2-isocyanatoethyl)-2-methoxynaphthalene (CAS No. 2649056-80-2)

1-(2-isocyanatoethyl)-2-methoxynaphthalene, identified by its Chemical Abstracts Service (CAS) number 2649056-80-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of naphthalene derivatives, characterized by its unique structural and functional properties. The presence of an isocyanate functional group and a methoxy substituent makes it a versatile intermediate in synthetic chemistry, particularly in the development of polymers, coatings, and bioactive molecules.

The isocyanatoethyl moiety in the molecular structure of 1-(2-isocyanatoethyl)-2-methoxynaphthalene plays a crucial role in its reactivity. Isocyanates are well-known for their ability to undergo polymerization reactions, forming polyurethanes and polyureas. This property makes the compound a valuable precursor in the synthesis of high-performance polymers with applications ranging from adhesives to advanced materials used in aerospace and automotive industries. The methoxy group, on the other hand, influences the compound's solubility and interaction with other molecules, making it an attractive candidate for drug design and development.

In recent years, there has been a growing interest in exploring the potential of 1-(2-isocyanatoethyl)-2-methoxynaphthalene in medicinal chemistry. Researchers have been investigating its role as a building block for the synthesis of novel therapeutic agents. The naphthalene core is a common motif in many bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The introduction of functional groups like the isocyanate and methoxy substituents enhances its utility in designing molecules with specific pharmacological properties.

One of the most compelling aspects of 1-(2-isocyanatoethyl)-2-methoxynaphthalene is its potential application in drug discovery. The isocyanate group can undergo nucleophilic addition reactions, allowing for the facile introduction of various pharmacophores. This reactivity has been exploited in the synthesis of small molecule inhibitors targeting diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent studies have demonstrated that derivatives of this compound can modulate key signaling pathways involved in these conditions.

The methoxy group also contributes to the compound's versatility by enabling further functionalization through etherification or oxidation reactions. These modifications can lead to the development of novel analogs with enhanced potency or selectivity. Additionally, the naphthalene ring can be further derivatized to introduce additional functional groups, expanding the chemical space available for drug design.

Recent advancements in computational chemistry have also highlighted the importance of 1-(2-isocyanatoethyl)-2-methoxynaphthalene as a scaffold for virtual screening campaigns. Molecular modeling studies have shown that this compound can bind to various biological targets with high affinity. These insights have guided experimental efforts toward synthesizing more potent and selective drug candidates.

In conclusion, 1-(2-isocyanatoethyl)-2-methoxynaphthalene (CAS No. 2649056-80-2) is a multifaceted compound with significant potential in both materials science and pharmaceutical chemistry. Its unique structural features make it an ideal candidate for synthesizing polymers, coatings, and bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific and technological innovation.